7-Formyl-8-hydroxyquinoline-5-sulfonic acid

• Molecular Formula: C10H7NO5S
• Molecular Weight: 253.23 g/mol
• IUPAC Name: 7-formyl-8-hydroxyquinoline-5-sulfonic acid
• InChI: InChI=1S/C10H7NO5S/c12-5-6-4-8(17(14,15)16)7-2-1-3-11-9(7)10(6)13/h1-5,13H,(H,14,15,16)
• InChI Key: HQIJSWCOJLLBDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C(=C2N=C1)O)C=O)S(=O)(=O)O

Description

7-Formyl-8-hydroxyquinoline-5-sulfonic acid is a useful research compound. Its molecular formula is C10H7NO5S and its molecular weight is 253.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Hydroxyquinoline-5-sulfonic acid monohydriate (0.015 mol, 3.65 g), hexamethylenetetramine (0.225 mol, 21.0 g) and acetic acid (750 mL) were stirred and heated at 97°-100° C. for 6 hrs. After cooling, acetic acid was removed under reduced pressure, and the residue was treated with acetone (1 L) to give a precipitate which was filtered off and washed with additional acetone. Water (30 mL) and concentrated hydrochloric acid (15 mL) were then added to the solid. The resulting solution was refluxed for 2 hours. Then, the mixture was concentrated under reduced pressure and left for crystallization. The solid was filtered off, washed with water and dried to give pure 7-formyl-8-hydroxyquinoline-5-sulfonic acid in 45% yield.